Cas no 2094709-33-6 (4-[(3-ethyl-1-methyl-1H-pyrazol-4-yl)sulfamoyl]benzene-1-sulfonyl fluoride)

• Product Name: 4-[(3-ethyl-1-methyl-1H-pyrazol-4-yl)sulfamoyl]benzene-1-sulfonyl fluoride
• CAS No: 2094709-33-6
• MF: C₁₂H₁₄FN₃O₄S₂
• MW: 347.385663509369
• CID: 5682506
• PubChem ID: 126816259
• Update Time: 2025-05-20

4-[(3-ethyl-1-methyl-1H-pyrazol-4-yl)sulfamoyl]benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2094709-33-6
• AKOS033565452
• EN300-26590832
• 4-[(3-ethyl-1-methyl-1H-pyrazol-4-yl)sulfamoyl]benzene-1-sulfonyl fluoride
• Z1723915632

• Inchi： 1S/C12H14FN3O4S2/c1-3-11-12(8-16(2)14-11)15-22(19,20)10-6-4-9(5-7-10)21(13,17)18/h4-8,15H,3H2,1-2H3
• InChI Key： DTLZHBJUFVYNEC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(=O)(=O)F)(NC1=CN(C)N=C1CC)(=O)=O

Computed Properties

• Exact Mass: 347.04097645g/mol
• Monoisotopic Mass: 347.04097645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 115Ų

Additional information on 4-[(3-ethyl-1-methyl-1H-pyrazol-4-yl)sulfamoyl]benzene-1-sulfonyl fluoride

Research Briefing on 4-[(3-ethyl-1-methyl-1H-pyrazol-4-yl)sulfamoyl]benzene-1-sulfonyl fluoride (CAS: 2094709-33-6)

The compound 4-[(3-ethyl-1-methyl-1H-pyrazol-4-yl)sulfamoyl]benzene-1-sulfonyl fluoride (CAS: 2094709-33-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique properties as a sulfonyl fluoride-based probe. This briefing synthesizes the latest research findings on this compound, focusing on its applications, mechanisms of action, and potential therapeutic implications.

Sulfonyl fluorides have emerged as versatile warheads in covalent inhibitor design, owing to their selective reactivity with nucleophilic amino acids such as serine, threonine, and tyrosine. The specific structural features of 4-[(3-ethyl-1-methyl-1H-pyrazol-4-yl)sulfamoyl]benzene-1-sulfonyl fluoride, including its pyrazole moiety and sulfamoyl linker, contribute to its enhanced stability and target selectivity. Recent studies have highlighted its utility in activity-based protein profiling (ABPP) and targeted covalent inhibition.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's efficacy as a covalent inhibitor of serine hydrolases, a class of enzymes implicated in numerous disease pathways. The researchers utilized mass spectrometry-based proteomics to confirm its selective binding to active-site serines, with minimal off-target effects. The ethyl and methyl substituents on the pyrazole ring were found to modulate the compound's pharmacokinetic properties, improving its cellular permeability.

In parallel, a preprint from bioRxiv reported the compound's application in chemoproteomic screening platforms. The sulfonyl fluoride warhead exhibited remarkable stability in physiological conditions while maintaining reactivity with target proteins. This dual characteristic makes 2094709-33-6 particularly valuable for in vivo studies, addressing a longstanding challenge in covalent probe development.

Ongoing clinical investigations are exploring the therapeutic potential of derivatives of this compound in inflammatory diseases and oncology. Preliminary data suggest that structural modifications to the benzene sulfonyl fluoride core can tune selectivity toward specific protein families. The compound's patent landscape has also expanded rapidly, with three new filings in Q1 2024 covering novel synthetic routes and formulation strategies.

From a safety perspective, recent toxicological assessments indicate favorable profiles for this chemotype, with no observed mutagenicity in standard Ames tests. However, researchers caution that the reactive sulfonyl fluoride group necessitates careful dose optimization to balance efficacy and potential side effects. The development of prodrug versions is being actively pursued to further improve the therapeutic index.

In conclusion, 4-[(3-ethyl-1-methyl-1H-pyrazol-4-yl)sulfamoyl]benzene-1-sulfonyl fluoride represents a promising scaffold in covalent drug discovery. Its unique combination of stability and selective reactivity positions it as a valuable tool compound for target validation and a potential lead for therapeutic development. Future research directions likely include expansion of its target repertoire and optimization of its drug-like properties through rational medicinal chemistry approaches.